methyl 2-[(2-fluorobenzoyl)amino]-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-[(2-fluorobenzoyl)amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C17H16FNO5/c1-22-14-8-11(17(21)24-3)13(9-15(14)23-2)19-16(20)10-6-4-5-7-12(10)18/h4-9H,1-3H3,(H,19,20)
• InChI Key: WPVYBASBFSQWCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)C2=CC=CC=C2F)OC
• Molecular Formula: C17H16FNO5
• Molecular Weight: 333.31 g/mol

Description

Methyl 2-[(2-fluorobenzoyl)amino]-4,5-dimethoxybenzoate is a compound of interest due to its potential applications in various fields of chemistry and materials science. This exploration draws from a range of studies to provide insights into its synthesis, structure, and properties.

Synthesis Analysis

The synthesis of compounds related to this compound involves complex reactions, including nitrification, esterification, and hydronation. Optimal synthesis routes have been developed to achieve high yields and purity, using raw materials like 3-fluorobenzoic acid and methanol, followed by reduction processes (Yin Jian-zhong, 2010).

Molecular Structure Analysis

Molecular structure analyses, including X-ray diffraction, reveal nearly planar structures for related compounds with methyl and/or carboxylic acid groups lying out of the molecular plane due to steric interactions. Intramolecular hydrogen bonds play a significant role in defining the molecular conformation (D. H. Barich et al., 2004).

Chemical Reactions and Properties

Chemical reactions involving this compound and its analogs are influenced by the presence of fluorine, which affects the reactivity and selectivity of these compounds. Fluorine's electronegativity and size contribute to the unique chemical behavior, including interactions with biological molecules and potential anticancer activity (I. Hutchinson et al., 2001).